[(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid

• IUPAC Name: 2-(3-butyl-6-methoxy-2-methylquinolin-4-yl)sulfanylacetic acid
• InChI: InChI=1S/C17H21NO3S/c1-4-5-6-13-11(2)18-15-8-7-12(21-3)9-14(15)17(13)22-10-16(19)20/h7-9H,4-6,10H2,1-3H3,(H,19,20)
• InChI Key: YFSCTCPESGTING-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(N=C2C=CC(=CC2=C1SCC(=O)O)OC)C
• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4 g/mol

Description

[(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid, also known as BMQA, is a synthetic compound that has been studied for its potential therapeutic applications. BMQA belongs to the class of quinoline-based compounds and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid is not fully understood. However, it has been suggested that [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid exerts its biological activities by modulating various signaling pathways in cells. [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has been found to inhibit the expression of pro-inflammatory cytokines and enzymes, which may contribute to its anti-inflammatory activity. [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has also been found to increase the expression of antioxidant enzymes, which may contribute to its antioxidant activity.
Biochemical and Physiological Effects:
[(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has also been found to reduce inflammation in animal models of inflammatory diseases. Additionally, [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has been found to protect against oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

[(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the laboratory. [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid is also stable and can be stored for long periods of time. However, there are some limitations to using [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid in lab experiments. The compound has low solubility in water, which may limit its use in certain experiments. Additionally, the mechanism of action of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid. One potential application of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid is in the treatment of neurodegenerative diseases. Further studies are needed to determine the efficacy of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid in animal models of these diseases. Additionally, the mechanism of action of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid needs to be further elucidated to better understand its biological activities. Finally, the development of more efficient synthesis methods for [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid may facilitate its use in future studies.
Conclusion:
In conclusion, [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid is a synthetic compound that has been studied for its potential therapeutic applications. [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid exhibits antitumor, anti-inflammatory, and antioxidant activities, and has been studied for its potential use in the treatment of neurodegenerative diseases. While there are some limitations to using [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid in lab experiments, the compound has several advantages and shows promise for future research. Further studies are needed to fully understand the mechanism of action of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid and its potential therapeutic applications.

Synthesis Methods

[(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid can be synthesized by the reaction of 3-butyl-6-methoxy-2-methylquinoline with thioglycolic acid in the presence of a catalyst. The reaction results in the formation of [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid as a yellow solid with a melting point of 128-130°C. The purity of the compound can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

[(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit antitumor, anti-inflammatory, and antioxidant activities. [(3-butyl-6-methoxy-2-methyl-4-quinolinyl)thio]acetic acid has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.